Cas no 1332885-71-8 (tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate
• CAS No: 1332885-71-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5638002
• PubChem ID: 68241090
• Update Time: 2025-10-23

tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(4-cyanophenyl)-2-oxoethyl]carbamate
• SCHEMBL12321479
• 1332885-71-8
• EN300-28280771
• Carbamic acid, N-[2-(4-cyanophenyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• tert-Butyl (2-(4-cyanophenyl)-2-oxoethyl)carbamate
• tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate
• G72945

• Inchi： 1S/C14H16N2O3/c1-14(2,3)19-13(18)16-9-12(17)11-6-4-10(8-15)5-7-11/h4-7H,9H2,1-3H3,(H,16,18)
• InChI Key： CLJYVDUHBURKIL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C#N)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 452.1±30.0 °C(Predicted)
• pka: 10.60±0.46(Predicted)

Additional information on tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate

Introduction to tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate (CAS No. 1332885-71-8)

Tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate, identified by its Chemical Abstracts Service number CAS No. 1332885-71-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its tert-butyl protecting group and the presence of a 4-cyanophenyl moiety, make it a valuable building block for further functionalization and derivatization.

The tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate structure is characterized by a carbamate functional group (-NHCOO-) linked to an ethylidene unit, which is further substituted with a 4-cyanophenyl ring. The tert-butyl group serves as an excellent protecting group for amines, allowing for selective reactions at other sites while maintaining stability under harsh conditions. This feature is particularly useful in multi-step syntheses where regioselectivity is crucial.

In recent years, there has been significant interest in the development of novel carbamate-based compounds due to their potential applications in drug discovery and agrochemicals. The 4-cyanophenyl moiety introduces a cyano group (-CN), which can participate in various chemical transformations, including nucleophilic addition reactions and metal-catalyzed cross-coupling reactions. These transformations are essential for constructing complex molecular architectures, which are often required in the design of pharmacologically active agents.

One of the most compelling aspects of tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate is its utility as a precursor in the synthesis of biologically relevant molecules. For instance, carbamates have been extensively studied for their role as protease inhibitors, particularly in the development of antiviral and anticancer agents. The structural motif present in this compound could be modified to target specific enzymatic activities or binding pockets in proteins. Recent advances in computational chemistry have enabled the rational design of such derivatives by predicting their binding affinities and pharmacokinetic properties.

The synthesis of tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the 4-cyanophenyl group can be achieved through cyanation reactions, such as the Sandmeyer reaction or catalytic hydrogenation of nitriles. Subsequent formation of the carbamate linkage can be accomplished using reagents like phosgene or its equivalents, followed by protection with a tert-butyl group to prevent unwanted side reactions.

Recent studies have highlighted the importance of optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Green chemistry principles have been increasingly applied to develop more sustainable methods for producing carbamate derivatives. For example, catalytic methods that employ transition metals or organocatalysts have shown promise in facilitating key transformations under milder conditions compared to traditional approaches.

The applications of tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate extend beyond pharmaceuticals into the realm of material science and agrochemicals. In material science, carbamates are used as monomers or intermediates in polymer synthesis, where they contribute to the development of novel materials with tailored properties. In agrochemicals, derivatives of this compound have been explored as potential herbicides or fungicides due to their ability to interact with biological targets in plants.

From a computational perspective, virtual screening techniques have been employed to identify novel derivatives of tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate with enhanced biological activity. Machine learning models trained on large datasets have demonstrated the ability to predict molecular properties accurately, enabling researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach has accelerated the discovery process and reduced time-to-market for new chemical entities.

The future prospects for tert-butyl N-2-(4-cyanophenyl)-2-oxoethylcarbamate are vast, driven by ongoing research efforts aimed at expanding its utility across multiple domains. As synthetic methodologies continue to evolve, new ways to functionalize this core structure will emerge, opening up avenues for innovation. Furthermore, collaborations between academia and industry are expected to foster the development of next-generation carbamate-based compounds that address unmet medical needs.